N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-4-yl]-1-naphthamide

• IUPAC Name: N-[1-[(2,4-dichlorophenyl)methyl]pyrazol-4-yl]naphthalene-1-carboxamide
• InChI: InChI=1S/C21H15Cl2N3O/c22-16-9-8-15(20(23)10-16)12-26-13-17(11-24-26)25-21(27)19-7-3-5-14-4-1-2-6-18(14)19/h1-11,13H,12H2,(H,25,27)
• InChI Key: NJBVNMIEOGKKDN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)NC3=CN(N=C3)CC4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C21H15Cl2N3O
• Molecular Weight: 396.3 g/mol

Description

N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-4-yl]-1-naphthamide is a synthetic organic compound that features a unique combination of a dichlorobenzyl group, a pyrazole ring, and a naphthamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-4-yl]-1-naphthamide typically involves the following steps:

Formation of the pyrazole ring: This can be achieved by reacting hydrazine with a 1,3-diketone under acidic conditions.

Introduction of the dichlorobenzyl group: The pyrazole intermediate is then reacted with 2,4-dichlorobenzyl chloride in the presence of a base such as potassium carbonate to form the dichlorobenzyl-pyrazole derivative.

Coupling with naphthamide: Finally, the dichlorobenzyl-pyrazole derivative is coupled with 1-naphthamide using a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) to yield the target compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-4-yl]-1-naphthamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using hydrogen gas in the presence of a palladium catalyst.

Substitution: The dichlorobenzyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Hydrogen gas with palladium on carbon (Pd/C) catalyst.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of the corresponding amine or alcohol.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-4-yl]-1-naphthamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-4-yl]-1-naphthamide involves its interaction with specific molecular targets such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to alterations in cellular pathways and physiological responses.

Comparison with Similar Compounds

Similar Compounds

2,4-Dichlorobenzyl alcohol: A mild antiseptic used in throat lozenges.

2,4-Dichlorobenzaldehyde: Used in the synthesis of Schiff base ligands and metal complexes.

Di-2,4-dichlorobenzyltin complexes: Investigated for their anticancer activity.

Uniqueness

N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-4-yl]-1-naphthamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties